ethyl 4-hept-2-ynyl-4-prop-2-ynyl-2,3,5,6-tetrahydropyrazine-1-carboxy late bromide
ethyl 4-hept-2-ynyl-4-prop-2-ynyl-2,3,5,6-tetrahydropyrazine-1-carboxy late bromide
Brand Name:
Vulcanchem
CAS No.:
109820-88-4
VCID:
VC0035227
InChI:
InChI=1S/C17H27N2O2.BrH/c1-4-7-8-9-10-14-19(13-5-2)15-11-18(12-16-19)17(20)21-6-3;/h2H,4,6-8,11-16H2,1,3H3;1H/q+1;/p-1
SMILES:
CCCCC#CC[N+]1(CCN(CC1)C(=O)OCC)CC#C.[Br-]
Molecular Formula:
C17H27BrN2O2
Molecular Weight:
371.3 g/mol
ethyl 4-hept-2-ynyl-4-prop-2-ynyl-2,3,5,6-tetrahydropyrazine-1-carboxy late bromide
CAS No.: 109820-88-4
Main Products
VCID: VC0035227
Molecular Formula: C17H27BrN2O2
Molecular Weight: 371.3 g/mol
CAS No. | 109820-88-4 |
---|---|
Product Name | ethyl 4-hept-2-ynyl-4-prop-2-ynyl-2,3,5,6-tetrahydropyrazine-1-carboxy late bromide |
Molecular Formula | C17H27BrN2O2 |
Molecular Weight | 371.3 g/mol |
IUPAC Name | ethyl 4-hept-2-ynyl-4-prop-2-ynylpiperazin-4-ium-1-carboxylate;bromide |
Standard InChI | InChI=1S/C17H27N2O2.BrH/c1-4-7-8-9-10-14-19(13-5-2)15-11-18(12-16-19)17(20)21-6-3;/h2H,4,6-8,11-16H2,1,3H3;1H/q+1;/p-1 |
Standard InChIKey | ONKYGDDZJGUKPE-UHFFFAOYSA-M |
SMILES | CCCCC#CC[N+]1(CCN(CC1)C(=O)OCC)CC#C.[Br-] |
Canonical SMILES | CCCCC#CC[N+]1(CCN(CC1)C(=O)OCC)CC#C.[Br-] |
Synonyms | ethyl 4-hept-2-ynyl-4-prop-2-ynyl-2,3,5,6-tetrahydropyrazine-1-carboxy late bromide |
PubChem Compound | 3066270 |
Last Modified | Nov 11 2021 |
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